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Compound of Interest

Compound Name: 9-Methylanthracene

Cat. No.: B110197

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 9-Methylanthracene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
mitigate potential hazards.

Hazard Summary

9-Methylanthracene is a chemical that requires careful handling due to its potential health and
environmental risks. It is classified as causing serious eye damage, being harmful if swallowed,
and is very toxic to aquatic life with long-lasting effects[1][2][3].

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when
handling 9-Methylanthracene:
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PPE Category Specification Rationale

Chemical safety goggles or
) glasses compliant with OSHA To prevent serious eye
Eye Protection
29 CFR 1910.133 or European  damage from splashes or dust.

Standard EN166.[1]

Nitrile rubber gloves and
) ) appropriate protective clothing,  To avoid skin irritation and
Skin Protection ) )
such as a lab coat, to prevent potential absorption.

skin contact.[4][5]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator (e.g., N95 dust To prevent inhalation of
Respiratory Protection ] ]
mask) should be used if dust harmful dust particles.

or aerosols are generated.[1]

[5]

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for 9-Methylanthracene, which is crucial
for risk assessment and safe handling.
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Property Value

Molecular Formula CisH12[5]

Molecular Weight 192.26 g/mol [5][6]

Appearance Yellow-orange powder solid[1][4]
Melting Point 76 -79°C/168.8 - 174.2 °F[4]
Boiling Point 196 - 197 °C/ 384.8 - 386.6 °F[4]
Signal Word Danger[1][3]

H302: Harmful if swallowed.[2] H318: Causes
Hazard Statements serious eye damage.[2] H410: Very toxic to

aquatic life with long lasting effects.[2][7]

P273: Avoid release to the environment.[7]
P280: Wear protective gloves/protective
clothing/eye protection/face protection.[4]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Precautionary Statements Remove.conta.ct I.enses, if present an<.j easy to
do. Continue rinsing.[4] P310: Immediately call a
POISON CENTER or doctor/physician.[4] P391:
Collect spillage.[7] P501: Dispose of
contents/container in accordance with

local/regional/national/international regulations.

[6]7]

Experimental Protocols: Safe Handling and Disposal
Workflow

This section outlines a step-by-step procedure for the safe handling of 9-Methylanthracene
from preparation to disposal.

Preparation and Handling
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Ventilation: Always handle 9-Methylanthracene in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.[1]

Emergency Equipment: Ensure that an eyewash station and a safety shower are easily
accessible and in good working order before commencing any work.[1]

Donning PPE: Before handling the substance, put on all required personal protective
equipment as detailed in the PPE table above.

Avoiding Contamination: Avoid direct contact with the substance. Do not get it in your eyes,
on your skin, or on your clothing.[1] Prevent the formation of dust during handling.[1] Keep
the container tightly closed when not in use.

First Aid Measures

In case of exposure, follow these immediate first aid protocols:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[3][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, consult a physician.[4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration. Seek medical attention if symptoms occur.[4]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Call a poison center or doctor if you feel unwell.[3][4]

Spill Management

In the event of a spill:

o Containment: Keep unnecessary personnel away from the spill area.[3] For large spills, stop
the flow of material if it is safe to do so and dike the spilled material.[3]
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o Cleanup: Wear appropriate PPE during cleanup.[1] For small spills, wipe up with an
absorbent material. For larger spills, absorb in vermiculite, dry sand, or earth and place into
containers for disposal.[3] Avoid generating dust.[1]

o Environmental Protection: Prevent the spilled material from entering drains, sewers, or
waterways as it is very toxic to aquatic life.[1][3]

Disposal Plan

o Waste Classification: 9-Methylanthracene and any contaminated materials are considered
hazardous waste.[1]

o Collection: Collect waste in suitable, labeled, and closed containers.[1] Do not return spilled
material to the original container.[3]

» Disposal: Dispose of the waste in accordance with all applicable local, regional, and national
regulations.[3][7] Do not release into the environment.[3]

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for safely handling 9-Methylanthracene.
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Safe Handling Workflow for 9-Methylanthracene
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First Aid for 9-Methylanthracene Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 9-
Methylanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110197#personal-protective-equipment-for-handling-
9-methylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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